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Compound of Interest

Compound Name: TL-895

Cat. No.: B8197429 Get Quote

TL-895 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of TL-895.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for TL-895?

A1: Proper storage of TL-895 is crucial for maintaining its integrity and activity. For solid TL-
895, storage at -20°C is recommended, where it can be stable for up to three years. Once

dissolved in a solvent, the solution should be stored at -80°C and is expected to be stable for

up to one year.[1]

Q2: How should I prepare a stock solution of TL-895?

A2: TL-895 is soluble in dimethyl sulfoxide (DMSO).[1] A common practice is to prepare a high-

concentration stock solution in DMSO, which can then be further diluted in aqueous buffers for

your experiments. For in vivo studies, it is advisable to prepare the working solution fresh on

the day of use.[2]

Q3: What should I do if TL-895 precipitates out of solution?

A3: TL-895 has lower solubility at a higher pH.[3] If you observe precipitation, particularly when

diluting a DMSO stock solution into an aqueous buffer, it may be due to the pH of the buffer or

the final solvent composition. Gentle warming and/or sonication can be used to aid dissolution.
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[1][2] It is also recommended to prepare fresh solutions for each experiment to minimize

precipitation issues.[2]

Stability and Storage Data
The following tables summarize the available data on the stability and storage of TL-895.

Table 1: Storage Conditions

Form Storage Temperature Shelf Life

Solid (Powder) -20°C 3 years[1]

In Solvent (DMSO) -80°C 1 year[1]

Table 2: Solubility

Solvent Concentration
Method to Enhance
Solubility

DMSO 250 mg/mL (558.66 mM)[1] Sonication[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TL-895 Stock Solution in DMSO

Materials:

TL-895 powder

Anhydrous DMSO

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Sonicator (optional)
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Procedure:

1. Equilibrate the vial of TL-895 powder to room temperature before opening to prevent

condensation.

2. Weigh the required amount of TL-895 powder in a sterile microcentrifuge tube. The

molecular weight of TL-895 is 447.5 g/mol .[1] To prepare 1 mL of a 10 mM stock solution,

you will need 4.475 mg of TL-895.

3. Add the appropriate volume of anhydrous DMSO to the TL-895 powder.

4. Vortex the solution thoroughly to dissolve the compound.

5. If dissolution is not complete, sonicate the solution for a few minutes in a water bath

sonicator.[1]

6. Once fully dissolved, aliquot the stock solution into smaller volumes in sterile

polypropylene tubes to avoid repeated freeze-thaw cycles.

7. Store the aliquots at -80°C.

Troubleshooting
Issue: Precipitate forms when diluting the TL-895 DMSO stock solution into an aqueous buffer

for a cell-based assay.

This is a common issue when working with hydrophobic compounds. The following workflow

can help troubleshoot this problem.
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Precipitate observed upon dilution

Is the final DMSO concentration >1%?

Reduce final DMSO concentration to <0.5%

Yes

Check the pH of the aqueous buffer

No

Adjust buffer pH if possible (note TL-895 has lower solubility at higher pH)

Pre-warm the aqueous buffer to 37°C

Vortex vigorously during dilution

Briefly sonicate the final solution

Prepare fresh dilutions immediately before use

Solution remains clear

Click to download full resolution via product page

Caption: Troubleshooting workflow for TL-895 precipitation.
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Signaling Pathway
TL-895 is a potent and selective irreversible inhibitor of Bruton's tyrosine kinase (BTK).[1][2]

BTK is a key component of the B-cell receptor (BCR) signaling pathway, which is crucial for B-

cell proliferation, survival, and differentiation.
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Caption: Simplified BTK signaling pathway inhibited by TL-895.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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